4-[[1-(6-Ethyl-5-fluoropyrimidin-4-yl)pyrrolidin-2-yl]methyl]morpholine

• IUPAC Name: 4-[[1-(6-ethyl-5-fluoropyrimidin-4-yl)pyrrolidin-2-yl]methyl]morpholine
• InChI: InChI=1S/C15H23FN4O/c1-2-13-14(16)15(18-11-17-13)20-5-3-4-12(20)10-19-6-8-21-9-7-19/h11-12H,2-10H2,1H3
• InChI Key: MUJXOFPSIQPULA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C(=NC=N1)N2CCCC2CN3CCOCC3)F
• Molecular Formula: C15H23FN4O
• Molecular Weight: 294.37 g/mol

Description

4-[[1-(6-Ethyl-5-fluoropyrimidin-4-yl)pyrrolidin-2-yl]methyl]morpholine is a chemical compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is known for its unique chemical structure and its ability to interact with various biological systems, making it a promising candidate for the development of new drugs and therapies.

Mechanism of Action

The mechanism of action of 4-[[1-(6-Ethyl-5-fluoropyrimidin-4-yl)pyrrolidin-2-yl]methyl]morpholine is not fully understood, but it is believed to interact with various biological systems in the body, including receptors and enzymes. This interaction can lead to changes in cellular signaling pathways and other physiological processes, which may be beneficial in the treatment of certain diseases.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-[[1-(6-Ethyl-5-fluoropyrimidin-4-yl)pyrrolidin-2-yl]methyl]morpholine are still being studied, but early research suggests that it may have a range of beneficial effects on the body. For example, it may be able to modulate immune responses, reduce inflammation, and even inhibit the growth of cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-[[1-(6-Ethyl-5-fluoropyrimidin-4-yl)pyrrolidin-2-yl]methyl]morpholine in lab experiments is its unique chemical structure, which allows it to interact with a variety of biological systems. Additionally, it is relatively easy to synthesize and can be produced in large quantities, making it a cost-effective option for researchers. However, there are also some limitations to its use, such as potential toxicity and the need for further research to fully understand its mechanism of action.

Future Directions

There are many potential future directions for research involving 4-[[1-(6-Ethyl-5-fluoropyrimidin-4-yl)pyrrolidin-2-yl]methyl]morpholine. Some possible areas of focus include:
1. Further investigation of its mechanism of action and potential therapeutic applications in the treatment of various diseases.
2. Development of new synthetic methods for producing the compound, with a focus on increasing efficiency and reducing toxicity.
3. Exploration of its potential as a tool for studying biological systems and cellular signaling pathways.
4. Investigation of its potential as a novel drug delivery system, with the ability to target specific tissues or organs in the body.
5. Development of new derivatives of the compound with improved efficacy and reduced toxicity.
In conclusion, 4-[[1-(6-Ethyl-5-fluoropyrimidin-4-yl)pyrrolidin-2-yl]methyl]morpholine is a promising chemical compound with a range of potential applications in scientific research. Its unique chemical structure and ability to interact with various biological systems make it a valuable tool for investigating the mechanisms of various diseases and developing new therapies. While there are still limitations to its use, ongoing research is likely to uncover new and exciting applications for this compound in the future.

Synthesis Methods

The synthesis of 4-[[1-(6-Ethyl-5-fluoropyrimidin-4-yl)pyrrolidin-2-yl]methyl]morpholine involves a series of chemical reactions that are carried out in a laboratory setting. The exact method of synthesis may vary depending on the specific application of the compound, but typically involves the use of various reagents and catalysts to facilitate the formation of the desired product.

Scientific Research Applications

The unique chemical properties of 4-[[1-(6-Ethyl-5-fluoropyrimidin-4-yl)pyrrolidin-2-yl]methyl]morpholine make it a valuable tool for scientific research in a variety of fields. For example, it has been used in studies investigating the mechanisms of various diseases, as well as in drug discovery efforts aimed at identifying new treatments for these conditions.